Cas no 1201-26-9 (Indole-3-acetone)
Indole-3-acetone structure
Product Name:Indole-3-acetone
CAS No:1201-26-9
MF:C11H11NO
MW:173.211142778397
MDL:MFCD00047187
CID:41059
PubChem ID:70989
Update Time:2025-04-18
Indole-3-acetone Chemical and Physical Properties
Names and Identifiers
-
- 3-Indolylacetone
- 1-(1H-INDOL-3-YL)PROPAN-2-ONE
- 3-Acetonylindole
- Indole-3-acetone
- 2-Propanone,1-indol-3-yl- (8CI)
- 2-Propanone, indol-3-yl- (6CI,7CI)
- (1H-Indol-3-yl)acetone
- 3-(2-Oxopropyl)indole
- Indol-3-yl-2-propanone
- NSC 100751
- 2-Propanone, 1-(1H-indol-3-yl)-
- 1-(1H-Indol-3-yl)acetone
- 2-Propanone, 1-indol-3-yl-
- 0YSP0BPC6X
- MLS001030037
- LDVHYJKRIKBISQ-UHFFFAOYSA-N
- 1-(1H-Indol-3-yl)-propan-2-one
- 2-Propanone,1-(1H-indol-3-yl)-
- SMR000427279
- 1-(1H-indol-3-yl)-2-propanone
- zlchem 513
- PubChem7431
- cid_70989
- EN300-1697979
- 1-(1H-Indol-3-yl)acetone #
- MFCD00047187
- FT-0615870
- F2167-4308
- FS-4192
- 1201-26-9
- Z277541166
- A15159
- I-1190
- Q27237357
- NS00023902
- UNII-0YSP0BPC6X
- SY269712
- NSC-100751
- 3-INDOLYLACETONE [MI]
- NCGC00182591-01
- CS-0075666
- AKOS005203354
- AMY33433
- DTXSID20152676
- BCP26730
- SCHEMBL468399
- NSC100751
- BDBM63801
- EINECS 214-855-4
- (1H-INDOL-3-YL)ACETON
- CHEMBL1597141
- Indole-3-propanone
- DB-041531
- 2-Propanone, 1-indol-3-yl-(8CI)
- 2-Propanone, 1-(1H-indol-3-yl)-(9CI)
- DTXCID9075167
- STL297877
-
- MDL： MFCD00047187
- Inchi： 1S/C11H11NO/c1-8(13)6-9-7-12-11-5-3-2-4-10(9)11/h2-5,7,12H,6H2,1H3
- InChI Key： LDVHYJKRIKBISQ-UHFFFAOYSA-N
- SMILES： O=C(C)CC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 173.08400
- Monoisotopic Mass: 173.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.6
- Topological Polar Surface Area: 32.9
Experimental Properties
- Color/Form: Light yellow crystals
- Density: 1.0898 (rough estimate)
- Melting Point: 112-117°C
- Boiling Point: 303.86°C (rough estimate)
- Flash Point: 168.4 °C
- Refractive Index: 1.4950 (estimate)
- PSA: 32.86000
- LogP: 2.29940
- Solubility: Not determined
Indole-3-acetone Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- WGK Germany：3
- Storage Condition：Store long-term at 2-8°C
Indole-3-acetone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 209618-1g |
3-Indolylacetone |
1201-26-9 | 95% | 1g |
￡30.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I905117-25g |
Indole-3-propanone |
1201-26-9 | 97% | 25g |
1,420.20 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WJ087-1g |
Indole-3-acetone |
1201-26-9 | 97% | 1g |
144.0CNY | 2021-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WJ087-200mg |
Indole-3-acetone |
1201-26-9 | 97% | 200mg |
73CNY | 2021-05-08 | |
| Fluorochem | 209618-5g |
3-Indolylacetone |
1201-26-9 | 95% | 5g |
￡135.00 | 2022-03-01 | |
| Fluorochem | 209618-25g |
3-Indolylacetone |
1201-26-9 | 95% | 25g |
￡623.00 | 2022-03-01 | |
| Fluorochem | 209618-100g |
3-Indolylacetone |
1201-26-9 | 95% | 100g |
£1085.00 | 2021-05-18 | |
| Chemenu | CM148642-5g |
3-Indolylacetone |
1201-26-9 | 95%+ | 5g |
$61 | 2023-02-03 | |
| Chemenu | CM148642-10g |
3-Indolylacetone |
1201-26-9 | 95%+ | 10g |
$111 | 2023-02-03 | |
| Chemenu | CM148642-25g |
3-Indolylacetone |
1201-26-9 | 95%+ | 25g |
$243 | 2023-02-03 |
Indole-3-acetone Related Literature
-
Yin-Yin Hsu,Sheng-Qi Luo,Bor-Cherng Hong,Su-Ying Chien Org. Biomol. Chem. 2022 20 3292
-
2. 606. 3-Indolylacetaldehyde and 3-indolylacetoneJ. B. Brown,H. B. Henbest,E. R. H. Jones J. Chem. Soc. 1952 3172
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3. Index of authors, 1952
-
4. NotesF. Holmes,F. Jones,Michael Green,D. M. Adams,J. Chatt,P. A. Finan,C. D. Warren,G. A. Fothergill,M. Bentov,A. Kaluszyner,Z. Pelchowicz,Ernst D. Bergmann,Eliahu Hoffmann,S. K. Adhikari,R. A. Bell,W. E. Harvey,F. Binns,G. A. Swan,W. R. N. Williamson,S. Pinchas J. Chem. Soc. 1962 2818
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